N-(4-acetylphenyl)-2-((5-oxo-4-((tetrahydrofuran-2-yl)methyl)-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)thio)acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-[[7-oxo-8-(oxolan-2-ylmethyl)-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-12-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H21N5O4S2/c1-13(28)14-4-6-15(7-5-14)23-18(29)12-33-22-25-24-21-26(11-16-3-2-9-31-16)20(30)19-17(27(21)22)8-10-32-19/h4-8,10,16H,2-3,9,11-12H2,1H3,(H,23,29)
• InChI Key: KKDGBTRAAOJRCH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C3N2C4=C(C(=O)N3CC5CCCO5)SC=C4
• Molecular Formula: C22H21N5O4S2
• Molecular Weight: 483.6 g/mol

Description

N-(4-acetylphenyl)-2-((5-oxo-4-((tetrahydrofuran-2-yl)methyl)-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H21N5O4S2 and its molecular weight is 483.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

The chemical structure of N-(4-acetylphenyl)-2-((5-oxo-4-((tetrahydrofuran-2-yl)methyl)-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)thio)acetamide suggests its utility in synthesizing a wide range of heterocyclic compounds. For instance, El Azab et al. (2014) detailed the synthesis of various derivatives based on thieno[d]pyrimidines, highlighting the compound's role as a precursor in creating bioactive molecules with potential applications in drug development (El Azab & Elkanzi, 2014).

Antimalarial Effects

The structural analogs of this compound have been explored for their antimalarial properties. Werbel et al. (1973) synthesized and evaluated the antimalarial effects of triazolopyrimidines, demonstrating the potential of such compounds in therapeutic applications against malaria (Werbel, Elslager, & Chu, 1973).

Antimicrobial Activity

Compounds synthesized from this chemical structure have been assessed for their antimicrobial activity. Soliman et al. (2009) reported the synthesis of tetrahydrobenzothieno[2,3-d]pyrimidine and tetrahydrobenzothienotriazolopyrimidine derivatives, showing significant activity against various microbial strains, indicating the potential for developing new antimicrobial agents (Soliman, Habib, El-Tombary, El‐Hawash, & Shaaban, 2009).